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Session Frequency at a Glance

The table below summarizes the session frequencies for different conditions as reported in the literature.

. Typical Interval Key Determining
Medical . Reported Success
. Session Between Factors for
Application . . . Rates
Frequency Sessions Additional Sessions
Symptomatic Single- Not — 92.9% overall success
Simple Hepatic session applicable rate [1]
Cysts [1] (single
session)
Postoperative 1-2 sessions 1 week Drainage output 93% clinical success
Lymphoceles [2] >20mL/day after first rate [2]
session [2]
Plunging Ranula 1to5 Not specified;  Cyst recurrence or 52.3% showed
[3] sessions based on insufficient shrinkage total/near-total
(mean: 1.7) follow-up (<70%) on follow-up shrinkage; 14.3%
imaging [3] recurrence rate after
final therapy [3]
Simple Renal Single- Not — 96% success
Cysts [4] session applicable (complete or partial
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. Typical Interval Key Determining
Medical . Reported Success
.. Session Between Factors for
Application . . . Rates
Frequency Sessions Additional Sessions
(single resolution) [4]
session)

Detailed Experimental Protocol for Multiple Sessions

The following workflow and detailed protocol are synthesized from the reviewed studies, particularly for

managing lymphoceles and ranulas that require multiple treatment sessions [2] [3].
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Step-by-Step Procedure

¢ Pre-Treatment Assessment & Preparation

o Diagnosis & Imaging: Confirm the diagnosis and extent of the lesion using ultrasound (US),
computed tomography (CT), or magnetic resonance imaging (MRI) [2] [3] [5].

o Patient Selection: Ensure the patient has no history of penicillin allergy, as OK-432 is derived
from Streptococcus pyogenes treated with benzylpenicillin [3].

o OK-432 Preparation: Reconstitute the lyophilized OK-432 powder (0.1 mg, also known as 1
KE) in 10 mL of normal saline, resulting in a concentration of 0.01 mg/mL (0.1 KE/mL) [1] [3].

¢ First Sclerotherapy Session

o Guidance and Anesthesia: Perform the procedure under US or CT guidance, typically under
local anesthesia [2] [4].

o Cyst Puncture and Aspiration: Puncture the cyst with an 18-21 gauge needle. Aspirate as
much cystic fluid as possible [1] [3].

o Agent Injection: Inject the prepared OK-432 solution into the cyst cavity. The volume injected
is often equal to the volume of fluid aspirated, though some protocols use a fixed ratio (e.g., 0.1
mg OK-432 per 10 mL of aspirated fluid) with a maximum total dose (e.g., 1 mg) [1] [3] [4].

o Catheter Management (if used): For draining lesions like lymphoceles, a percutaneous
catheter may be left in place after injection to monitor output [2].

e Post-Session Monitoring & Evaluation

o Short-Term Monitoring: Monitor patients for common, usually minor, side effects such as
fever, local pain, swelling, and leukocytosis, which typically resolve in a few days with
conservative management [2] [3] [4].

o Drainage Monitoring (for catheters): If a catheter is placed, output is monitored daily. A
common threshold for considering the therapy successful and removing the catheter is a output
of less than 20 mL per day [2].

o Follow-up Imaging: Schedule the first follow-up imaging (US or CT) at 1 to 3 months post-
procedure to objectively assess the volume reduction [1] [3].

e Decision Point: Need for Subsequent Sessions

o Asecond session is indicated if, at the follow-up evaluation, there is:
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= |Insufficient shrinkage (e.g., less than 70% volume reduction) [3] and/or persistent
symptoms.
= Recurrence of the cyst after initial good response.
= Persistent high drainage output (>50 mL/day) from a catheter after the first session [2].
o The interval between sessions, based on the literature, can be as short as one week (for
lymphoceles with a draining catheter) or several months (waiting for the full effect of the first
session to manifest in ranulas) [2] [3].

¢ Second and Subsequent Sessions

o The procedure for subsequent sessions is identical to the first.
o After the session, the patient enters another cycle of monitoring and evaluation.

¢ Endpoint of Therapy

o Therapy is considered complete when follow-up imaging shows a volume reduction of >70%
(often classified as a successful treatment) and the patient's symptoms have resolved [1] [3].

o If multiple sessions (e.g., 3-5) fail to achieve this, surgical intervention may be considered as an
alternative [3].

Key Considerations for Researchers

¢ Single vs. Multiple Sessions: For well-defined, simple cysts (renal, hepatic), a single session is
often highly effective and may be the goal [1] [4]. For more complex or recurrent fluid collections
(lymphoceles, ranulas), a multiple-session strategy should be part of the initial experimental design
[2] [3].

e Dosage Consistency: The dosage is typically standardized to the volume of the cyst rather than
patient weight. The common formula is 0.1 mg (1 KE) of OK-432 per 10 mL of aspirated cyst fluid
[1] [4].

o Safety Profile: OK-432 sclerotherapy is generally safe. The most common adverse effects are
transient inflammatory reactions (fever, pain, swelling), which are considered minor complications and
are self-limiting [1] [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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